Cas no 27023-19-4 (2,5-dichloro-3,6-dimethylpyrazine)

• Product Name: 2,5-dichloro-3,6-dimethylpyrazine
• CAS No: 27023-19-4
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD08236788
• CID: 239484
• PubChem ID: 10877681
• Update Time: 2025-05-24

2,5-dichloro-3,6-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-dichloro-3,6-dimethyl-
• 2,5-Dichloro-3,6-dimethylpyrazine
• 2,5-Dichlor-3,6-dimethyl-pyrazin
• 2,5-Dichloro-3,6-dimethylpyrazin
• 2,5-dichloro-3,6-dimethyl-pyrazine
• 2,5-dichloro-3,6-dimethylpyrazine 4-oxide
• 3,6-Dichlor-2,5-dimethylpyrazin
• CTK4F8945
• Pyrazine,2,5-dichloro-3,6-dimethyl
• DTXSID20446769
• FT-0705978
• CBA02319
• CS-0450543
• 1-Methylbutylacetate
• SCHEMBL22444361
• BS-37460
• SY023788
• 27023-19-4
• AKOS006285514
• AB44019
• MFCD08236788
• G70775
• DB-028050
• 2,5-dichloro-3,6-dimethylpyrazine

• MDL： MFCD08236788
• Inchi： 1S/C6H6Cl2N2/c1-3-5(7)10-4(2)6(8)9-3/h1-2H3
• InChI Key： NKIZSFXAIKPBCL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(=C(C)N=1)Cl

Computed Properties

• Exact Mass: 175.99100
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.337
• Melting Point: 72-73 ºC
• Boiling Point: 217 ºC
• Flash Point: 105 ºC
• PSA: 25.78000
• LogP: 2.40020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-dichloro-3,6-dimethylpyrazine

Recent Advances in the Study of 2,5-Dichloro-3,6-dimethylpyrazine (CAS: 27023-19-4) in Chemical Biology and Pharmaceutical Research

2,5-Dichloro-3,6-dimethylpyrazine (CAS: 27023-19-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazine backbone and chloro-methyl substituents, has been explored for its potential as a building block in drug synthesis, agrochemicals, and material science. Recent studies have focused on its reactivity, biological activity, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of investigation has been the compound's role in the synthesis of novel pharmaceutical agents. Researchers have utilized 2,5-dichloro-3,6-dimethylpyrazine as a precursor in the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in the synthesis of kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, enabling the introduction of diverse functional groups.

In addition to its pharmaceutical applications, 2,5-dichloro-3,6-dimethylpyrazine has been investigated for its potential in agrochemical research. A recent report in *Pest Management Science* detailed its use as a scaffold for developing new herbicides and fungicides. The study found that derivatives of this compound exhibited strong inhibitory effects on the growth of common plant pathogens, suggesting its utility in sustainable agriculture. The structural flexibility of the pyrazine ring allows for modifications that can enhance bioactivity and reduce environmental impact.

Another notable advancement is the exploration of 2,5-dichloro-3,6-dimethylpyrazine in material science. Researchers have leveraged its electron-deficient nature to design organic semiconductors and conductive polymers. A 2022 study in *Advanced Materials* reported the synthesis of a pyrazine-based polymer with high charge carrier mobility, which could be used in flexible electronics and optoelectronic devices. This highlights the compound's potential beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2,5-dichloro-3,6-dimethylpyrazine derivatives. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. For example, a 2023 paper in *Organic Process Research & Development* described a novel catalytic system that significantly reduces byproduct formation during the chlorination of dimethylpyrazine. Such advancements are critical for the commercial viability of this compound.

In conclusion, 2,5-dichloro-3,6-dimethylpyrazine (CAS: 27023-19-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its importance in modern scientific endeavors. Future research will likely focus on further elucidating its mechanisms of action, optimizing synthetic routes, and expanding its utility in emerging fields. The ongoing studies provide a solid foundation for innovative developments in the years to come.